Cas no 1448135-01-0 (3-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-1-(3-fluoro-2-methylphenyl)urea)

• Product name: 3-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-1-(3-fluoro-2-methylphenyl)urea
• CAS No: 1448135-01-0
• MF: C₁₆H₂₀FN₅O
• MW: 317.361306190491
• CID: 6578326
• PubChem ID: 71807343

3-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-1-(3-fluoro-2-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-1-(3-fluoro-2-methylphenyl)urea
• 1-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-3-(3-fluoro-2-methylphenyl)urea
• 1-(2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl)-3-(3-fluoro-2-methylphenyl)urea
• 1448135-01-0
• AKOS024560656
• 3-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-1-(3-fluoro-2-methylphenyl)urea
• F6438-0340

• Inchi： 1S/C16H20FN5O/c1-9-12(17)7-6-8-13(9)20-16(23)21-14-10(2)18-15(22(4)5)19-11(14)3/h6-8H,1-5H3,(H2,20,21,23)
• InChI Key： JQJKHUAKAGZLHW-UHFFFAOYSA-N
• SMILES： N(C1=C(C)N=C(N(C)C)N=C1C)C(NC1=CC=CC(F)=C1C)=O

Computed Properties

• Exact Mass: 317.16518844g/mol
• Monoisotopic Mass: 317.16518844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.2Ų

Additional information on 3-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-1-(3-fluoro-2-methylphenyl)urea

3-2-(Dimethylamino)-4,6-Dimethylpyrimidin-5-Yl-1-(3-Fluoro-2-Methylphenyl)Urea: A Comprehensive Overview

The compound 3-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-1-(3-fluoro-2-methylphenyl)urea, with CAS No. 1448135-01-0, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of ureas, which are widely used in drug design due to their versatility and potential for bioactivity. The molecule's structure is characterized by a pyrimidine ring system, which is a heterocyclic aromatic compound with two nitrogen atoms at positions 1 and 3. This structural feature contributes to its stability and ability to interact with biological targets.

The dimethylamino group attached to the pyrimidine ring introduces additional electron-donating properties, enhancing the molecule's ability to participate in hydrogen bonding and other non-covalent interactions. These interactions are crucial for binding to protein targets, making this compound a promising candidate for various therapeutic applications. Recent studies have highlighted its potential as an antitumor agent, particularly in targeting specific kinases involved in cancer cell proliferation and survival.

The presence of a fluorine atom at position 3 of the phenyl ring adds a unique electronic property to the molecule. Fluorine substitution is known to improve drug-like properties such as lipophilicity and metabolic stability, which are essential for effective drug delivery. Additionally, the methyl groups at positions 2 and 6 of the pyrimidine ring contribute to the molecule's hydrophobicity, further enhancing its bioavailability.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound, ensuring its suitability for preclinical studies. Recent advancements in catalytic methods have also facilitated the construction of the pyrimidine core, making the synthesis more efficient and scalable.

From a pharmacological perspective, this compound has shown remarkable activity in vitro against various cancer cell lines. Its ability to inhibit key enzymes involved in cell cycle regulation has been extensively studied using state-of-the-art molecular modeling tools. These studies have provided insights into the molecular mechanisms underlying its antitumor effects, paving the way for further exploration in animal models.

The development of this compound has also been supported by cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have been instrumental in confirming the compound's structure and purity, ensuring its reliability for subsequent biological evaluations.

In conclusion, 3-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-1-(3-fluoro-2-methylphenyl)urea represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover its full potential, this compound stands at the forefront of innovative drug discovery efforts.